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Compound of Interest

Compound Name: 2-Methoxy-6-vinylnaphthalene

Cat. No.: B1203395

An In-Depth Technical Guide to 2-Methoxy-6-vinylnaphthalene: Synthesis, Properties, and
Applications

Introduction

2-Methoxy-6-vinylnaphthalene is a functionalized aromatic hydrocarbon of significant interest
in both materials science and pharmaceutical development. As a derivative of naphthalene, it
possesses a rigid, planar bicyclic aromatic core, which imparts unique thermal and optical
properties to materials derived from it. The presence of a reactive vinyl group makes it a
valuable monomer for polymerization, analogous to styrene, allowing for the creation of
polymers with high refractive indices and thermal stability.[1] Furthermore, the
methoxynaphthalene scaffold is a core structural motif in various biologically active molecules,
positioning 2-methoxy-6-vinylnaphthalene as a critical intermediate in the synthesis of
pharmaceuticals, most notably the non-steroidal anti-inflammatory drug (NSAID) Nabumetone.

[2]3]

This guide provides a comprehensive technical overview for researchers, chemists, and drug
development professionals. It details the compound’'s nomenclature, physicochemical
properties, robust synthesis protocols, key applications, analytical characterization, and
essential safety protocols, serving as a self-contained resource for laboratory and development
activities.

Nomenclature and Chemical Identification

Precise identification of chemical compounds is critical for regulatory compliance, literature
searches, and experimental reproducibility. 2-Methoxy-6-vinylnaphthalene is known by
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several names in commercial and academic literature.

Identifier

Value

IUPAC Name

2-ethenyl-6-methoxynaphthalene[4]

Common Synonyms

6-Methoxy-2-vinylnaphthalene, Methyl 6-Vinyl-2-
naphthyl Ether, (6-Methoxy-2-naphthyl)ethene

CAS Number

63444-51-9[4]

Molecular Formula

C13H120[4]

SMILES

COC1=CC2=C(C=C1)C=C(C=C2)C=C[4]

InChlKey

DGQUMYDUFBBKPK-UHFFFAOYSA-N[4]

Physicochemical and Safety Properties

Understanding the physical properties and hazard profile is fundamental to the safe handling,

storage, and application of this compound.

Property Value Source(s)
Molecular Weight 184.23 g/mol [4]
White to light yellow/beige
Appearance _ [5]
crystalline powder
Melting Point 92.0-96.0 °C
Density ~1.061 g/cm? (predicted) [5]

Storage Temperature

0 - 10°C (Refrigerated), Heat

Sensitive

GHS Hazard Codes

H315: Causes skin
irritationH319: Causes serious

eye irritation

[4]

GHS Pictogram

Warning

[4]
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Synthesis and Reaction Pathways

The most reliable and common method for synthesizing 2-methoxy-6-vinylnaphthalene
involves the conversion of the carbonyl group of a suitable precursor, such as 6-methoxy-2-
naphthaldehyde, into a vinyl group. The Wittig reaction is exceptionally well-suited for this
transformation, offering high yields and specificity.[6][7]

General Synthesis Workflow via Wittig Reaction

The overall process involves two primary stages: the preparation of the Wittig reagent (a
phosphonium ylide) and its subsequent reaction with the naphthaldehyde precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [synonyms for 2-Methoxy-6-vinylnaphthalene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203395#synonyms-for-2-methoxy-6-
vinylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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